Cas no 1805033-52-6 (3-Cyano-2-(difluoromethyl)-6-methylpyridine)

3-Cyano-2-(difluoromethyl)-6-methylpyridine is a fluorinated pyridine derivative with a cyano substituent, offering unique reactivity and structural versatility in organic synthesis. The presence of the difluoromethyl group enhances its potential as a building block for agrochemicals and pharmaceuticals, where fluorine incorporation often improves metabolic stability and bioavailability. The electron-withdrawing cyano group further contributes to its utility in nucleophilic substitution or cyclization reactions. Its methyl group at the 6-position provides steric and electronic modulation, making it valuable for tailored molecular design. This compound is particularly suited for applications requiring precise fluorination patterns or heterocyclic functionalization.

3-Cyano-2-(difluoromethyl)-6-methylpyridine structure

1805033-52-6 structure

Product Name:3-Cyano-2-(difluoromethyl)-6-methylpyridine

CAS No:1805033-52-6

MF:C₈H₆F₂N₂

MW:168.143448352814

CID:4933194

Update Time:2025-06-14

3-Cyano-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-2-(difluoromethyl)-6-methylpyridine
- Inchi： 1S/C8H6F2N2/c1-5-2-3-6(4-11)7(12-5)8(9)10/h2-3,8H,1H3
- InChI Key： RTUMIURSCCMDCG-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC=C(C)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 197
XLogP3: 1.6
Topological Polar Surface Area: 36.7

3-Cyano-2-(difluoromethyl)-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A020005919-250mg	3-Cyano-2-(difluoromethyl)-6-methylpyridine	1805033-52-6	97%	250mg	$748.00	2022-04-01
Alichem	A020005919-500mg	3-Cyano-2-(difluoromethyl)-6-methylpyridine	1805033-52-6	97%	500mg	$1,068.20	2022-04-01
Alichem	A020005919-1g	3-Cyano-2-(difluoromethyl)-6-methylpyridine	1805033-52-6	97%	1g	$1,797.60	2022-04-01

3-Cyano-2-(difluoromethyl)-6-methylpyridine Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 3-Cyano-2-(difluoromethyl)-6-methylpyridine

Recent Advances in the Study of 3-Cyano-2-(difluoromethyl)-6-methylpyridine (CAS: 1805033-52-6) in Chemical Biology and Pharmaceutical Research

3-Cyano-2-(difluoromethyl)-6-methylpyridine (CAS: 1805033-52-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involving 3-Cyano-2-(difluoromethyl)-6-methylpyridine is its role as a building block in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as an intermediate in the development of kinase inhibitors. The compound's ability to undergo selective functionalization at the cyano and difluoromethyl groups allows for the creation of diverse derivatives with tailored biological activities. This has opened new avenues for targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, recent research has explored the agrochemical potential of 3-Cyano-2-(difluoromethyl)-6-methylpyridine. A 2024 study in Pest Management Science highlighted its efficacy as a precursor for developing next-generation herbicides and fungicides. The difluoromethyl group, in particular, has been shown to enhance the bioavailability and stability of agrochemicals, making this compound a valuable tool in sustainable agriculture.

The synthesis and scalability of 3-Cyano-2-(difluoromethyl)-6-methylpyridine have also been a focus of recent investigations. A team of researchers from the University of Cambridge reported a novel, cost-effective synthetic route in Organic Process Research & Development (2023), which significantly improves the yield and purity of the compound. This advancement is expected to facilitate its broader adoption in industrial and academic settings.

Looking ahead, the potential of 3-Cyano-2-(difluoromethyl)-6-methylpyridine in drug discovery and agrochemical development remains vast. Ongoing studies are exploring its use in targeted drug delivery systems and as a scaffold for designing enzyme inhibitors. With its unique chemical properties and demonstrated versatility, this compound is poised to play a pivotal role in advancing research across multiple disciplines in the chemical and biological sciences.